Cas no 899744-09-3 (2-{(4-chlorophenyl)methylsulfanyl}-6-ethyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-{(4-chlorophenyl)methylsulfanyl}-6-ethyl-3,4-dihydropyrimidin-4-one
• CAS No: 899744-09-3
• MF: C₁₃H₁₃ClN₂OS
• MW: 280.773120641708
• CID: 5488409
• Update Time: 2025-06-20

2-{(4-chlorophenyl)methylsulfanyl}-6-ethyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone, 2-[[(4-chlorophenyl)methyl]thio]-6-ethyl-
• 2-{(4-chlorophenyl)methylsulfanyl}-6-ethyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C13H13ClN2OS/c1-2-11-7-12(17)16-13(15-11)18-8-9-3-5-10(14)6-4-9/h3-7H,2,8H2,1H3,(H,15,16,17)
• InChI Key： BABUXINRMRGMSL-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=C(Cl)C=C2)=NC(CC)=CC(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{(4-chlorophenyl)methylsulfanyl}-6-ethyl-3,4-dihydropyrimidin-4-one

Introduction to 2-{(4-chlorophenyl)methylsulfanyl}-6-ethyl-3,4-dihydropyrimidin-4-one (CAS No. 899744-09-3)

2-{(4-chlorophenyl)methylsulfanyl}-6-ethyl-3,4-dihydropyrimidin-4-one is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 899744-09-3, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key functional groups, including a chlorophenyl moiety and a methylsulfanyl group, which contribute to its distinct chemical behavior and reactivity.

The dihydropyrimidin-4-one core of the molecule is particularly noteworthy, as it forms the basis for numerous pharmacologically active agents. This scaffold is known for its ability to interact with biological targets in a manner that can modulate various physiological processes. The presence of an ethyl substituent at the 6-position further enhances the compound's complexity and potential for diverse biological activities.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic purposes. Among these, dihydropyrimidinones have emerged as a valuable class of molecules due to their broad spectrum of biological activities. Research has demonstrated that compounds within this class can exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The specific arrangement of atoms in 2-{(4-chlorophenyl)methylsulfanyl}-6-ethyl-3,4-dihydropyrimidin-4-one makes it a promising candidate for further investigation in these areas.

The chlorophenyl group in the molecule is particularly interesting from a chemical perspective. This moiety is known to enhance lipophilicity, which can improve the oral bioavailability of pharmaceutical compounds. Additionally, the electron-withdrawing nature of the chlorine atom can influence the electronic properties of the molecule, affecting its interactions with biological targets. These characteristics make 2-{(4-chlorophenyl)methylsulfanyl}-6-ethyl-3,4-dihydropyrimidin-4-one a versatile building block for medicinal chemists.

The methylsulfanyl group is another critical feature of this compound. Sulfur-containing heterocycles are well-documented for their diverse biological activities, including anti-cancer and anti-inflammatory effects. The methylsulfanyl group can participate in various chemical reactions, allowing for further functionalization and derivatization to explore new pharmacological profiles. This flexibility makes 2-{(4-chlorophenyl)methylsulfanyl}-6-ethyl-3,4-dihydropyrimidin-4-one an attractive scaffold for drug discovery programs.

Recent studies have highlighted the importance of dihydropyrimidinones in the development of novel therapeutic agents. For instance, modifications to the core dihydropyrimidinone scaffold have led to compounds with improved efficacy and reduced toxicity in preclinical models. The work of several research groups has demonstrated that subtle changes in the substitution pattern can significantly alter the biological activity of these molecules. This underscores the importance of understanding the structural features that contribute to pharmacological potency.

The synthesis of 2-{(4-chlorophenyl)methylsulfanyl}-6-ethyl-3,4-dihydropyrimidin-4-one involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The process typically begins with the formation of the dihydropyrimidinone core through cyclization reactions. Subsequent steps involve introducing the chlorophenyl and methylsulfanyl groups at appropriate positions on the molecule. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to enhance reaction efficiency and selectivity.

In addition to its synthetic significance, 2-{(4-chlorophenyl)methylsulfanyl}-6-ethyl-3,4-dihydropyrimidin-4-one has potential applications in other areas beyond drug development. For example, it can serve as a key intermediate in the synthesis of more complex organic molecules used in materials science and agrochemicals. The unique structural features of this compound make it a valuable tool for researchers exploring new chemical pathways and applications.

The growing body of research on dihydropyrimidinones underscores their importance as a class of pharmacologically relevant molecules. As our understanding of their structure-function relationships continues to evolve, new opportunities for therapeutic intervention will likely emerge. The compound 2-{(4-chlorophenyl)methylsulfanyl}-6-ethyl-3,4-dihydropyrimidin-4-one represents just one example of how innovative chemical design can lead to novel bioactive agents with significant therapeutic potential.

In conclusion, 2-{(4-chlorophenyl)methylsulfanyl}-6-ethyl-3,4-dihydropyrimidin-4-one (CAS No. 899744-09-3) is a multifaceted compound with broad applications in pharmaceutical chemistry and beyond. Its unique structural features, including the presence of a chlorophenyl moiety and a methylsulfanyl group, contribute to its versatility and potential for further development. As research continues to uncover new insights into its biological activities and synthetic pathways, this compound is poised to play an important role in future drug discovery efforts.